Cas no 2928-69-0 (4-Morpholinebutanenitrile,a-(1-methylpropyl)-a-phenyl-)

4-Morpholinebutanenitrile,a-(1-methylpropyl)-a-phenyl- structure
2928-69-0 structure
Product name:4-Morpholinebutanenitrile,a-(1-methylpropyl)-a-phenyl-
CAS No:2928-69-0
MF:C18H26N2O
MW:286.41184
CID:273514
PubChem ID:200909

4-Morpholinebutanenitrile,a-(1-methylpropyl)-a-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Morpholinebutanenitrile,a-(1-methylpropyl)-a-phenyl-
    • 3-methyl-2-(2-morpholin-4-ylethyl)-2-phenylpentanenitrile
    • 3-METHYL-2-[2-(MORPHOLIN-4-YL)ETHYL]-2-PHENYLPENTANENITRILE
    • BRN 1082256
    • DTXSID40951865
    • 2928-69-0
    • 3-Methyl-2-(2-morpholinoethyl)-2-phenylvaleronitrile
    • Valeronitrile, 3-methyl-2-(2-morpholinoethyl)-2-phenyl-
    • Inchi: InChI=1S/C18H26N2O/c1-3-16(2)18(15-19,17-7-5-4-6-8-17)9-10-20-11-13-21-14-12-20/h4-8,16H,3,9-14H2,1-2H3
    • InChI Key: KUSPAVYMGQSRFN-UHFFFAOYSA-N
    • SMILES: O1CCN(CCC(C2C=CC=CC=2)(C#N)C(CC)C)CC1

Computed Properties

  • Exact Mass: 286.20468
  • Monoisotopic Mass: 286.205
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 36.3Ų

Experimental Properties

  • Density: 1.021
  • Boiling Point: 429.8°C at 760 mmHg
  • Flash Point: 213.7°C
  • Refractive Index: 1.515
  • PSA: 36.26

4-Morpholinebutanenitrile,a-(1-methylpropyl)-a-phenyl- Related Literature

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